Cas no 2137065-68-8 (2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)-)
2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)-
-
- Inchi: 1S/C10H8BrNO/c11-8-1-2-10-9(5-8)7(6-12)3-4-13-10/h1-2,5,7H,3-4H2/t7-/m1/s1
- InChI Key: WYZRQMCCVCBMDN-SSDOTTSWSA-N
- SMILES: C1OC2=CC=C(Br)C=C2[C@@H](C#N)C1
2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-694010-0.05g |
(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
2137065-68-8 | 0.05g |
$1895.0 | 2023-03-10 | ||
| Enamine | EN300-694010-0.1g |
(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
2137065-68-8 | 0.1g |
$1986.0 | 2023-03-10 | ||
| Enamine | EN300-694010-0.25g |
(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
2137065-68-8 | 0.25g |
$2077.0 | 2023-03-10 | ||
| Enamine | EN300-694010-0.5g |
(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
2137065-68-8 | 0.5g |
$2167.0 | 2023-03-10 | ||
| Enamine | EN300-694010-1.0g |
(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
2137065-68-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-694010-2.5g |
(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
2137065-68-8 | 2.5g |
$4424.0 | 2023-03-10 | ||
| Enamine | EN300-694010-5.0g |
(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
2137065-68-8 | 5.0g |
$6545.0 | 2023-03-10 | ||
| Enamine | EN300-694010-10.0g |
(4S)-6-bromo-3,4-dihydro-2H-1-benzopyran-4-carbonitrile |
2137065-68-8 | 10.0g |
$9704.0 | 2023-03-10 |
2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)-
2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)-: A Comprehensive Overview of Its Chemical Properties and Emerging Applications
The compound with the CAS number 2137065-68-8, identified as 2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)-, represents a fascinating molecule within the realm of heterocyclic chemistry. This bicyclic structure, featuring a benzopyran core with substituents that include a nitrile group and bromine atoms, has garnered significant attention due to its unique pharmacophoric features and potential applications in medicinal chemistry. The presence of the (4S) configuration further underscores its stereochemical specificity, which is often a critical factor in drug design and development.
Recent advancements in the field of organic synthesis have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis typically involves multi-step reactions that leverage palladium-catalyzed cross-coupling reactions, allowing for the precise introduction of functional groups at desired positions. This synthetic accessibility has opened up new avenues for exploring its biological activities and therapeutic potential.
The benzopyran scaffold is a well-known motif in natural products and pharmaceuticals, known for its ability to interact with various biological targets. In particular, the nitrile group at the 4-position can serve as a pharmacophore that enhances binding affinity to certain enzymes and receptors. The bromine substituents at the 6-position and the dihydro ring system contribute to the molecule's overall complexity and may influence its metabolic stability and bioavailability. These structural features make 2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)- a promising candidate for further investigation.
One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. Researchers have been exploring its utility in designing molecules that target neurological disorders, cancer, and inflammation. For instance, studies have shown that derivatives of benzopyranes can modulate neurotransmitter systems, making them attractive for treating conditions such as Alzheimer's disease and Parkinson's disease. The stereochemistry at the 4-position, specifically the (4S) configuration, has been found to be crucial for achieving optimal biological activity.
In addition to its pharmacological applications, 2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)- has shown promise in material science. Its rigid bicyclic structure and functional groups make it a suitable candidate for designing organic semiconductors and light-emitting materials. These applications are particularly relevant in the development of next-generation electronic devices, where efficient charge transport and luminescence are essential properties.
The compound's interaction with biological systems has also been studied from a computational chemistry perspective. Molecular modeling techniques have been employed to understand how it binds to target proteins and how its conformational flexibility influences its biological activity. These studies have provided valuable insights into optimizing its structure for improved efficacy and reduced side effects.
Recent clinical trials have begun to explore the therapeutic potential of benzopyran derivatives in treating various diseases. While 2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)- itself may not be directly tested in humans yet, its derivatives are being evaluated for their ability to modulate key biological pathways. The results from these trials are expected to provide further validation of its importance as a chemical scaffold in drug discovery.
The synthesis and characterization of this compound also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. These approaches align with broader industry trends toward more environmentally friendly chemical processes.
Looking ahead, the future of 2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)- appears bright, with ongoing research expected to uncover new applications and therapeutic uses. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly significant role in both academic research and industrial drug development.
2137065-68-8 (2H-1-Benzopyran-4-carbonitrile, 6-bromo-3,4-dihydro-, (4S)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)